Cas no 1261892-55-0 (6-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid)

• Product Name: 6-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid
• CAS No: 1261892-55-0
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• MDL: MFCD18318738
• CID: 2761694
• PubChem ID: 53224686
• Update Time: 2025-04-21

6-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-[4-(Pyrrolidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid
• 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid
• DTXSID30688476
• 1261892-55-0
• MFCD18318738
• 6-[4-(PYRROLIDINYLSULFONYL)PHENYL]NICOTINIC ACID
• 6-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
• 6-[4-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid

• MDL： MFCD18318738
• Inchi： 1S/C16H16N2O4S/c19-16(20)13-5-8-15(17-11-13)12-3-6-14(7-4-12)23(21,22)18-9-1-2-10-18/h3-8,11H,1-2,9-10H2,(H,19,20)
• InChI Key： OOFVIZLJJDATTM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C(=O)O)=CN=2)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 332.08307817Da
• Monoisotopic Mass: 332.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų